2-[(2E)-2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl]-N-ethylacetamide

• CAS RN: 1428139-75-6
• Molecular Formula: C8H13N5O2S
• Molecular Weight: 243.29 g/mol
• IUPAC Name: 2-[(2E)-2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl]-N-ethylacetamide
• InChI: InChI=1S/C8H13N5O2S/c1-2-11-5(14)3-4-6(15)12-8(16-4)13-7(9)10/h4H,2-3H2,1H3,(H,11,14)(H4,9,10,12,13,15)
• InChI Key: UEJQMIHYQOYWQG-UHFFFAOYSA-N
• Isomeric SMILES: CCNC(=O)CC1C(=O)N/C(=N\C(=N)N)/S1
• SMILES: CCNC(=O)CC1C(=O)N=C(S1)N=C(N)N
• Canonical SMILES: CCNC(=O)CC1C(=O)NC(=NC(=N)N)S1

Description

“2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-ethylacetamide” is a chemical compound with the molecular formula C9H15N5O3S. It is used for testing and research purposes.

Molecular Structure Analysis

The molecular structure of this compound is based on a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The compound also contains an acetamide group and an ethyl group.

Scientific Research Applications

Antifibrotic and Anticancer Activity

• Researchers Kaminskyy et al. (2016) synthesized amino(imino)thiazolidinone derivatives, including compounds similar to the requested molecule. These compounds demonstrated significant antifibrotic activity without scavenging superoxide radicals. This study highlights the potential of such compounds in antifibrotic therapy, comparable to Pirfenidone (Kaminskyy et al., 2016).

Synthesis and Potential Applications

• Mohamed (2021) discussed the synthesis of related compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives. This research provides insight into the synthesis routes and potential applications of thiazolidinone derivatives in various fields (Mohamed, 2021).

Anti-Diabetic Potential

• A study by Abbasi et al. (2020) synthesized bi-heterocyclic compounds, including those related to the compound . These compounds exhibited potent anti-diabetic properties via in vitro inhibition of alpha-glucosidase enzyme, suggesting their potential use as anti-diabetic agents (Abbasi et al., 2020).

Chemical Transformations and Derivatives

• Albreht et al. (2009) explored the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into various derivatives. This study provides a basis for understanding the chemical properties and potential transformations of thiazolidinone compounds (Albreht et al., 2009).

Synthesis and Reactivity

• Abdelhamid and Abdelaziz (2007) synthesized and studied the reactivity of compounds similar to the requested molecule. Their research offers insights into the chemical behavior and potential applications of these compounds (Abdelhamid & Abdelaziz, 2007).

Safety and Hazards

This compound is intended for research and testing purposes only and is not suitable for use as a medicine, food, or household item. Any use beyond research and testing is not guaranteed.